Nonylphenyl hydrogen sulphate

• CAS RN: 1322-83-4
• Molecular Formula: C15H24O4S
• Molecular Weight: 300.4 g/mol
• IUPAC Name: (2-nonylphenyl) hydrogen sulfate
• InChI: InChI=1S/C15H24O4S/c1-2-3-4-5-6-7-8-11-14-12-9-10-13-15(14)19-20(16,17)18/h9-10,12-13H,2-8,11H2,1H3,(H,16,17,18)
• InChI Key: ORJDWQVKIMZEMX-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC1=CC=CC=C1OS(=O)(=O)O
• synonyms: nonylphenyl hydrogen sulphate

Description

Nonylphenyl hydrogen sulphate (NPHS) is a chemical compound that is widely used in scientific research for its unique properties. NPHS is a surfactant that is commonly used in the synthesis of various compounds, and it has been found to have a range of biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of Nonylphenyl hydrogen sulphate is not fully understood, but it is believed to act as a surfactant, reducing the surface tension of liquids and facilitating the formation of emulsions. Nonylphenyl hydrogen sulphate has also been found to have antimicrobial properties, and it may act by disrupting the cell membrane of microorganisms.

Biochemical And Physiological Effects

Nonylphenyl hydrogen sulphate has been found to have a range of biochemical and physiological effects. It has been shown to have estrogenic activity, which may have implications for its use in scientific research. Nonylphenyl hydrogen sulphate has also been found to have toxic effects on aquatic organisms, and it may pose a risk to the environment.

Advantages And Limitations For Lab Experiments

Nonylphenyl hydrogen sulphate has several advantages for use in lab experiments. It is a versatile surfactant that can be used in the synthesis of a wide range of compounds. However, Nonylphenyl hydrogen sulphate also has several limitations, including its potential toxicity and its estrogenic activity, which may complicate certain experiments.

Future Directions

There are several future directions for research on Nonylphenyl hydrogen sulphate. One area of interest is the development of new methods for synthesizing Nonylphenyl hydrogen sulphate that are more efficient and environmentally friendly. Another area of interest is the study of the potential health effects of Nonylphenyl hydrogen sulphate, particularly its estrogenic activity. Additionally, there is a need for further research on the environmental impact of Nonylphenyl hydrogen sulphate and its potential risks to aquatic organisms.

Synthesis Methods

Nonylphenyl hydrogen sulphate can be synthesized using a variety of methods, including the reaction of nonylphenol with sulphuric acid. This process involves the addition of nonylphenol to a mixture of sulphuric acid and water, followed by heating and stirring to create the desired product.

Scientific Research Applications

Nonylphenyl hydrogen sulphate is commonly used in scientific research for a variety of applications. It is often used as a surfactant in the synthesis of various compounds, including polymers and detergents. Nonylphenyl hydrogen sulphate has also been used in the development of new materials, such as nanomaterials and biomaterials.